Cas no 924144-73-0 (2-chloro-1-2-(4-ethoxyphenyl)-1H-indol-3-ylethan-1-one)

• Product Name: 2-chloro-1-2-(4-ethoxyphenyl)-1H-indol-3-ylethan-1-one
• CAS No: 924144-73-0
• MF: C₁₈H₁₆ClNO₂
• MW: 313.778143882751
• MDL: MFCD08444606
• CID: 5228131
• Update Time: 2025-06-15

2-chloro-1-2-(4-ethoxyphenyl)-1H-indol-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-[2-(4-ethoxyphenyl)-1H-indol-3-yl]-
• 2-chloro-1-2-(4-ethoxyphenyl)-1H-indol-3-ylethan-1-one

• MDL： MFCD08444606
• Inchi： 1S/C18H16ClNO2/c1-2-22-13-9-7-12(8-10-13)18-17(16(21)11-19)14-5-3-4-6-15(14)20-18/h3-10,20H,2,11H2,1H3
• InChI Key： BMNRWRMIGGGLPW-UHFFFAOYSA-N
• SMILES： C(=O)(C1C2=C(NC=1C1=CC=C(OCC)C=C1)C=CC=C2)CCl

Additional information on 2-chloro-1-2-(4-ethoxyphenyl)-1H-indol-3-ylethan-1-one

Comprehensive Overview of 2-Chloro-1-[2-(4-Ethoxyphenyl)-1H-Indol-3-Yl]Ethan-1-One (CAS No. 924144-73-0)

2-Chloro-1-[2-(4-ethoxyphenyl)-1H-indol-3-yl]ethan-1-one, with the CAS number 924144-73-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the indole derivatives family, known for their diverse biological activities and applications in drug discovery. The presence of both chloro and ethoxy functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for indole-based compounds has surged due to their potential in treating various health conditions. Researchers are particularly interested in 2-chloro-1-[2-(4-ethoxyphenyl)-1H-indol-3-yl]ethan-1-one because of its unique structural features, which may contribute to its efficacy in modulating specific biological pathways. The compound's molecular weight and solubility properties are also critical factors that influence its applicability in different experimental settings.

One of the most frequently asked questions about CAS No. 924144-73-0 is its role in medicinal chemistry. Studies suggest that this compound could serve as a precursor for developing novel therapeutics targeting inflammation and metabolic disorders. Its synthetic route and purification methods are often discussed in academic forums, highlighting the need for optimized protocols to ensure high yield and purity.

The compound's spectroscopic data, including NMR and mass spectrometry profiles, are essential for characterizing its structure and confirming its identity. These analytical techniques are crucial for quality control in research and industrial applications. Additionally, the stability of 2-chloro-1-[2-(4-ethoxyphenyl)-1H-indol-3-yl]ethan-1-one under various storage conditions is a topic of interest, as it affects the compound's shelf life and usability.

Another area of exploration is the structure-activity relationship (SAR) of this compound. By modifying its functional groups, scientists aim to enhance its biological activity and reduce potential side effects. The ethoxy and chloro substituents play a pivotal role in determining the compound's interaction with biological targets, making it a valuable subject for computational chemistry and molecular docking studies.

From an industrial perspective, the scalable synthesis of CAS No. 924144-73-0 is a key challenge. Researchers are investigating green chemistry approaches to minimize waste and improve efficiency. The compound's potential applications in agrochemicals and material science further underscore its importance in interdisciplinary research.

In summary, 2-chloro-1-[2-(4-ethoxyphenyl)-1H-indol-3-yl]ethan-1-one is a promising compound with wide-ranging applications. Its unique structural attributes and biological relevance make it a focal point in contemporary scientific inquiry. As research progresses, this compound may pave the way for innovative solutions in healthcare and beyond.